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Compound of Interest

Compound Name: hDHODH-IN-2

Cat. No.: B10756720

For Researchers, Scientists, and Drug Development Professionals

Introduction

hDHODH-IN-2 is an inhibitor of human dihydroorotate dehydrogenase (hDHODH), the fourth
enzyme in the de novo pyrimidine biosynthesis pathway.[1] As an analogue of the active
metabolite of Leflunomide, it demonstrates anti-inflammatory activity.[2] The enzyme hDHODH
is a validated target for the treatment of autoimmune diseases, and its inhibitors are under
investigation for various therapeutic applications. Accurate determination of the solubility of
hDHODH-IN-2 is a critical first step in preclinical development, informing formulation strategies
and ensuring reliable results in biological assays. This document provides a detailed protocol
for testing the solubility of hDHODH-IN-2 in common laboratory solvents.

hDHODH Signaling Pathway

The enzyme dihydroorotate dehydrogenase (DHODH) catalyzes the conversion of
dihydroorotate to orotate, a key redox reaction in the de novo synthesis of pyrimidines. This
pathway is essential for the production of uridine monophosphate (UMP), a precursor for all
other pyrimidine nucleotides required for DNA and RNA synthesis.[1][3] By inhibiting hDHODH,
hDHODH-IN-2 disrupts this pathway, thereby impeding the proliferation of rapidly dividing cells,
such as activated lymphocytes, which are heavily reliant on de novo pyrimidine synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. glpbio.com [glpbio.com]

2. DHODH-IN-2 | HsDHODH Inhibitor | DC Chemicals [dcchemicals.com]

3. Reactivation of Dihydroorotate Dehydrogenase-Driven Pyrimidine Biosynthesis Restores
Tumor Growth of Respiration-Deficient Cancer Cells - PMC [pmc.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Application Note: Protocol for Determining the Solubility
of hDHODH-IN-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10756720#protocol-for-hdhodh-in-2-solubility-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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